(7Z)-7-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-3-(4-methylphenyl)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one

• Molecular Formula: C18H19N5OS
• Molecular Weight: 353.4 g/mol
• IUPAC Name: (7Z)-7-[(1,3-dimethylpyrazol-4-yl)methylidene]-3-(4-methylphenyl)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C18H19N5OS/c1-12-4-6-15(7-5-12)22-10-19-18-23(11-22)17(24)16(25-18)8-14-9-21(3)20-13(14)2/h4-9H,10-11H2,1-3H3/b16-8-
• InChI Key: GMAINDLJXGJHEX-PXNMLYILSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CN(N=C4C)C)/S3
• Canonical SMILES: CC1=CC=C(C=C1)N2CN=C3N(C2)C(=O)C(=CC4=CN(N=C4C)C)S3

Description

7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE is a complex organic compound with a unique structure that combines elements of pyrazole, phenyl, and thiazolo-triazine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole and phenyl intermediates, followed by their condensation with thiazolo-triazine under controlled conditions. Specific reagents and catalysts are used to facilitate these reactions, ensuring high yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost efficiency, and environmental considerations. Advanced techniques like microwave-assisted synthesis and green chemistry principles may also be employed to enhance the efficiency and sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reaction conditions and the nature of the substituents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and the reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery systems.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE include:

• N-((1-METHYL-1H-PYRROL-2-YL)METHYLENE)-4-PHENYL-1-PIPERAZINAMINE
• Other thiazolo-triazine derivatives

Uniqueness

The uniqueness of 7-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYLENE]-3-(4-METHYLPHENYL)-3,4-DIHYDRO-2H-[1,3]THIAZOLO[3,2-A][1,3,5]TRIAZIN-6-ONE lies in its specific structural features, which confer distinct chemical and biological properties. These properties make it a valuable compound for various scientific research applications, distinguishing it from other similar compounds.